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Compound of Interest

Compound Name: 2,3,5-Trinitrotoluene

Cat. No.: B1618595 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 2,3,5-Trinitrotoluene

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2,3,5-trinitrotoluene. Designed for researchers, scientists, and drug development

professionals, this document consolidates essential quantitative data, details relevant

experimental methodologies, and visualizes key processes to facilitate a deeper understanding

of this nitroaromatic compound. For comparative context, data for the more extensively studied

isomer, 2,4,6-trinitrotoluene (TNT), is also included.

Core Physicochemical Data
The following tables summarize the key physicochemical properties of 2,3,5-trinitrotoluene
and its well-known isomer, 2,4,6-trinitrotoluene.

Table 1: Physicochemical Properties of 2,3,5-Trinitrotoluene
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Property Value Reference

CAS Number 609-74-5 [1][2][3]

Molecular Formula C₇H₅N₃O₆ [1][3]

Molecular Weight 227.13 g/mol [1][3][4]

Melting Point 97.2 °C [5]

Boiling Point 405.2 °C at 760 mmHg [1]

Density 1.608 g/cm³ [1]

Flash Point 213.5 °C [1]

Refractive Index 1.637 [1]

Standard Solid Enthalpy of

Combustion (ΔcH°solid)
-3447 kJ/mol [3]

Table 2: Comparative Physicochemical Properties of 2,4,6-Trinitrotoluene (TNT)

Property Value Reference

CAS Number 118-96-7 [6]

Appearance Pale yellow crystalline solid [6][7]

Melting Point 80.9 °C [5][7]

Boiling Point 240 °C (explodes) [7]

Density 1.654 g/cm³ [5][7]

Solubility in Water 0.13 g/L (at 20 °C) [8][9][10]

Solubility in Other Solvents

Soluble in diethyl ether,

acetone, benzene, and

pyridine.

[8]

Vapor Pressure 0.0002 mmHg (at 20 °C) [6][8]
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Synthesis Pathway and Logical Relationships
The synthesis of trinitrotoluene isomers is a multi-step process involving the nitration of

toluene. The logical workflow for characterizing the compound's properties follows a standard

sequence of analytical procedures.

General Synthesis Pathway for Trinitrotoluene Isomers

Toluene

Mononitrotoluene (MNT)

Step 1: Nitration

Dinitrotoluene (DNT)

Step 2: Renitration

Trinitrotoluene (TNT)

Step 3: Final Nitration

H₂SO₄ + HNO₃

H₂SO₄ + HNO₃

Fuming H₂SO₄ (Oleum) +
HNO₃

Click to download full resolution via product page

Caption: General three-step synthesis of trinitrotoluene from toluene.
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Logical Workflow for Physicochemical Characterization
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Caption: Workflow for the characterization of key physicochemical properties.

Experimental Protocols
The determination of the physicochemical properties of nitroaromatic compounds like 2,3,5-
trinitrotoluene requires precise and standardized experimental methods.

Determination of Melting Point (Capillary Method)
Objective: To determine the temperature at which the solid-to-liquid phase transition occurs.
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Apparatus: Melting point apparatus, capillary tubes, thermometer, and a sample of purified

2,3,5-trinitrotoluene.

Procedure:

A small, finely powdered sample of the purified compound is packed into a capillary tube

to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus alongside a

calibrated thermometer.

The sample is heated at a controlled rate. A rapid rate can be used initially, but the rate

should be slowed to 1-2 °C per minute as the expected melting point is approached.

The temperature range is recorded from the point at which the first drop of liquid appears

to the point at which the entire sample has melted into a clear liquid. This range represents

the melting point of the substance.

Determination of Density (Gas Pycnometry)
Objective: To determine the skeletal density of the solid compound.

Apparatus: Gas pycnometer, analytical balance, and a sample of 2,3,5-trinitrotoluene.

Procedure:

The mass of the 2,3,5-trinitrotoluene sample is accurately measured using an analytical

balance.

The weighed sample is placed into the sample chamber of the gas pycnometer.

The chamber is sealed, and an inert gas, typically helium, is introduced into a reference

chamber of a known volume at a specific pressure.

The gas is then allowed to expand into the sample chamber.

Based on the pressure change and the known volumes of the chambers, the volume of

the solid sample is calculated using the ideal gas law.
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The density is then calculated by dividing the mass of the sample by its measured volume.

Determination of Aqueous Solubility (Shake-Flask
Method)

Objective: To determine the concentration of a saturated solution of the compound in water

at a specific temperature.

Apparatus: Erlenmeyer flasks with stoppers, constant temperature water bath or shaker,

analytical balance, filtration system (e.g., syringe filters), and an analytical instrument for

concentration measurement (e.g., HPLC or UV-Vis spectrophotometer).

Procedure:

An excess amount of solid 2,3,5-trinitrotoluene is added to a known volume of deionized

water in an Erlenmeyer flask.

The flask is sealed and placed in a constant temperature shaker bath, typically set at 25

°C.

The mixture is agitated for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is

reached between the solid and dissolved phases.

After equilibration, the suspension is allowed to settle.

A sample of the supernatant is carefully withdrawn and filtered to remove any undissolved

solid particles.

The concentration of 2,3,5-trinitrotoluene in the filtered aqueous solution is then

determined using a calibrated analytical method, such as High-Performance Liquid

Chromatography (HPLC). The solubility is reported in units such as mg/L or mol/L.[11] The

solubility of trinitrotoluene in water is known to increase with temperature.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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